Cas no 1086393-02-3 (5-Nitropyrimidine-2-carboxylic acid)

• Product Name: 5-Nitropyrimidine-2-carboxylic acid
• CAS No: 1086393-02-3
• MF: C₅H₃N₃O₄
• MW: 169.095020532608
• CID: 97793
• PubChem ID: 45790036
• Update Time: 2025-04-18

5-Nitropyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Nitropyrimidine-2-carboxylic acid
• 2-Pyrimidinecarboxylicacid, 5-nitro-
• 5-NITRO-PYRIMIDINE-2-CARBOXYLIC ACID
• AK-32817
• CTK0G9226
• FT-0646855
• SB56721
• 1086393-02-3
• AKOS006324168
• DTXSID90672179
• 5-nitropyrimidine-2-carboxylicacid

• MDL： MFCD11506287
• Inchi： 1S/C5H3N3O4/c9-5(10)4-6-1-3(2-7-4)8(11)12/h1-2H,(H,9,10)
• InChI Key： DFFNNSKQSUCTCZ-UHFFFAOYSA-N
• SMILES： OC(C1N=CC(=CN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 169.01239
• Monoisotopic Mass: 169.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.686
• Boiling Point: 482.1 °C at 760 mmHg
• Flash Point: 245.3 °C
• PSA: 106.22
• LogP: 0.60620